![molecular formula C10H13BrO B2633267 1-(1-Bromopropan-2-yl)-4-methoxybenzene CAS No. 23430-53-7](/img/structure/B2633267.png)
1-(1-Bromopropan-2-yl)-4-methoxybenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(1-Bromopropan-2-yl)-4-methoxybenzene” belongs to the class of organic compounds known as organobromine compounds . These are organic compounds containing a bromine atom .
Molecular Structure Analysis
The molecular structure of a similar compound, “1-(1-Bromopropan-2-yl)-benzene”, has a molecular weight of 199.09 .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “1-Bromopropane”, include a density of 1.354 g/mL, a boiling point of 70.3 to 71.3 °C, and a refractive index of 1.43414 .Scientific Research Applications
Electrochemical Reactions
1-(1-Bromopropan-2-yl)-4-methoxybenzene has been used in electrochemical studies, particularly in the reduction of bromoethers to produce tetrahydrofuran derivatives. This reaction is catalyzed by nickel(I) tetramethylcyclam and has been observed to yield high-efficiency results in various derivatives (Esteves, Ferreira, & Medeiros, 2007).
Viscosity Studies
The compound plays a role in viscosity studies of binary liquid mixtures containing bromoalkanes and hydrocarbons. It provides insights into the molecular interactions between polar aliphatic molecules and nonpolar hydrocarbons, demonstrating various behaviors in these mixtures (Yadava & Yadav, 2008).
Synthesis of Chiral Liquid Crystals
This compound is utilized in the synthesis of enantiopure trioxadecalin derived liquid crystals. These liquid crystals have applications in display technologies, and their properties are significantly influenced by the nature of the substituents on the phenyl ring (Bertini et al., 2003).
properties
IUPAC Name |
1-(1-bromopropan-2-yl)-4-methoxybenzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrO/c1-8(7-11)9-3-5-10(12-2)6-4-9/h3-6,8H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNKZAYDYTHFPMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CBr)C1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.